Cas no 1807092-08-5 (Methyl 3-aminomethyl-4-cyano-5-mercaptophenylacetate)

• Product Name: Methyl 3-aminomethyl-4-cyano-5-mercaptophenylacetate
• CAS No: 1807092-08-5
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 4938765
• Update Time: 2025-10-28

Methyl 3-aminomethyl-4-cyano-5-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-4-cyano-5-mercaptophenylacetate

• Inchi： 1S/C11H12N2O2S/c1-15-11(14)4-7-2-8(5-12)9(6-13)10(16)3-7/h2-3,16H,4-5,12H2,1H3
• InChI Key： YAEXIRRPTQZZLY-UHFFFAOYSA-N
• SMILES： SC1=CC(CC(=O)OC)=CC(CN)=C1C#N

Computed Properties

• Exact Mass: 236.06194880 g/mol
• Monoisotopic Mass: 236.06194880 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.1
• Molecular Weight: 236.29

Additional information on Methyl 3-aminomethyl-4-cyano-5-mercaptophenylacetate

Methyl 3-aminomethyl-4-cyano-5-mercaptophenylacetate (CAS No. 1807092-08-5): An Overview

Methyl 3-aminomethyl-4-cyano-5-mercaptophenylacetate (CAS No. 1807092-08-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a complex aromatic core with multiple functional groups, including an aminomethyl, cyano, and mercapto group, which contribute to its diverse reactivity and biological activity.

The synthesis of Methyl 3-aminomethyl-4-cyano-5-mercaptophenylacetate typically involves a multi-step process, starting with the preparation of the aromatic core and subsequent functionalization. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield of the compound.

In the realm of medicinal chemistry, Methyl 3-aminomethyl-4-cyano-5-mercaptophenylacetate has shown promise as a lead compound for the development of new therapeutic agents. Its cyano group can be readily converted into various functionalities, such as carboxylic acids or amides, which are common in drug molecules. Additionally, the presence of the mercapto group allows for the formation of disulfide bonds, which can be exploited for targeted drug delivery systems. A recent study in the European Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-inflammatory and anti-cancer activities, making it a valuable scaffold for further drug discovery efforts.

Beyond its medicinal applications, Methyl 3-aminomethyl-4-cyano-5-mercaptophenylacetate has also found use in materials science. The combination of its aromatic core and functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a building block for the preparation of conductive polymers with enhanced electronic properties. These materials have potential applications in organic electronics, sensors, and energy storage devices.

The physical and chemical properties of Methyl 3-aminomethyl-4-cyano-5-mercaptophenylacetate have been extensively studied to understand its behavior under different conditions. It is generally stable under ambient conditions but can undergo various chemical transformations when exposed to specific reagents or conditions. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and formulations.

Safety considerations are an important aspect when handling any chemical compound. While Methyl 3-aminomethyl-4-cyano-5-mercaptophenylacetate is not classified as a hazardous material, it is recommended to follow standard laboratory safety protocols when working with it. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as ensuring proper ventilation to minimize exposure to vapors or dust.

In conclusion, Methyl 3-aminomethyl-4-cyano-5-mercaptophenylacetate (CAS No. 1807092-08-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.